4-fluoro-2-methyl-N-[2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide

• IUPAC Name: 4-fluoro-2-methyl-N-(2-thiophen-3-ylethyl)benzenesulfonamide
• InChI: InChI=1S/C13H14FNO2S2/c1-10-8-12(14)2-3-13(10)19(16,17)15-6-4-11-5-7-18-9-11/h2-3,5,7-9,15H,4,6H2,1H3
• InChI Key: IDYOQMMPFRZWRK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)S(=O)(=O)NCCC2=CSC=C2
• Molecular Formula: C13H14FNO2S2
• Molecular Weight: 299.4 g/mol

Description

Thiophene-based analogs are a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as heteroatom with the formula C4H4S.

Synthesis Analysis

The synthesis of thiophene derivatives often involves heterocyclization of various substrates. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives.

Molecular Structure Analysis

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at 1 position. It is considered to be a structural alert with formula C4H4S.

Chemical Reactions Analysis

Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors. They have a prominent role in the advancement of organic semiconductors, organic field-effect transistors (OFETs), and in the fabrication of organic light-emitting diodes (OLEDs).

Physical And Chemical Properties Analysis

Thiophene has the molecular mass of 84.14 g/mol, density is 1.051 g/ml and Melting Point is −38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

4-fluoro-2-methyl-N-[2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide has been used in a variety of scientific research applications. It has been used as an enzyme inhibitor, as a drug delivery vehicle, and as a probe for studying biochemical and physiological processes.
In terms of enzyme inhibition, this compound has been shown to inhibit the activity of the enzyme acetylcholinesterase (AChE). AChE is an enzyme that breaks down the neurotransmitter acetylcholine, and its inhibition has been linked to various neurological disorders. This compound has also been used as a drug delivery vehicle for the delivery of therapeutic agents, such as the anti-cancer drug doxorubicin.
In terms of biochemical and physiological processes, this compound has been used as a probe to study the role of the enzyme cytochrome P450 in drug metabolism. It has also been used to study the role of the enzyme cyclooxygenase in inflammation and other processes.

Advantages and Limitations for Lab Experiments

The use of 4-fluoro-2-methyl-N-[2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide in laboratory experiments has several advantages. It is a relatively simple compound to synthesize, and it is water soluble, making it easy to use in aqueous solutions. Additionally, it is a relatively stable compound and can be stored at room temperature.
However, there are some limitations to using this compound in laboratory experiments. It is not very soluble in organic solvents, making it difficult to use in certain types of experiments. Additionally, it is not very stable in acidic solutions, so it should be used in neutral or basic solutions.

Mechanism of Action

The mechanism of action of 4-fluoro-2-methyl-N-[2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide is not fully understood, but it is believed to involve several processes. It is thought to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. It is also thought to interact with the enzyme cytochrome P450, which is involved in drug metabolism, and the enzyme cyclooxygenase, which is involved in inflammation and other processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood, but it has been shown to have some effects on certain biochemical and physiological processes. It has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. It has also been shown to interact with the enzyme cytochrome P450, which is involved in drug metabolism, and the enzyme cyclooxygenase, which is involved in inflammation and other processes.

Future Directions

The potential future directions for research involving 4-fluoro-2-methyl-N-[2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide are numerous. More research is needed to better understand its mechanism of action and its effects on biochemical and physiological processes. Additionally, further research is needed to explore its potential as a drug delivery vehicle and its potential use in therapeutic applications. Additionally, research is needed to explore its potential for use in other areas, such as environmental remediation and industrial processes. Finally, further research is needed to explore its potential for use in the development of new drugs and other compounds.

Synthesis Methods

4-fluoro-2-methyl-N-[2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide can be synthesized using a two-step process. The first step involves the reaction of 4-fluoro-2-methylbenzene-1-sulfonyl chloride with 2-(thiophen-3-yl)ethylamine in aqueous solution. This reaction produces the intermediate this compound hydrochloride. The second step is the reduction of the hydrochloride salt to the desired this compound product using sodium borohydride. The complete synthesis of this compound has been reported in the literature.